Cas no 311788-82-6 (4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol)

• Product Name: 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol
• CAS No: 311788-82-6
• MF: C₁₄H₁₂ClN₅O₂
• MW: 317.730381011963
• CID: 3067756
• PubChem ID: 556948
• Update Time: 2025-06-28

4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chloro-6-((furan-2-ylmethyl)amino)-1,3,5-triazin-2-yl)amino)phenol
• Oprea1_026867
• 4-(4-chloro-6-[(furan-2-ylmethyl)-amino]-[1,3,5]triazin-2-ylamino)-phenol
• ChemDiv1_010998
• 4-((4-Chloro-6-[(2-furylmethyl)amino]-1,3,5-triazin-2-yl)amino)phenol #
• SB61384
• 4-[[4-chloro-6-(furan-2-ylmethylamino)-1,3,5-triazin-2-yl]amino]phenol
• 2-(4-hydroxy-phenylamino)-4-chloro-6-[(furan-2-ylmethyl)-amino]-[1,3,5]triazine
• 4-(4-chloro-6-[(furan-2-ylmethyl)-amino]-[1,3,5]-triazin-2-ylamino)-phenol
• SR-01000517745
• SR-01000517745-1
• SCHEMBL1390655
• SMR000171653
• 4-{4-Chloro-6-[(furan-2-ylmethyl)-amino]-[1,3,5]triazin-2-ylamino}-phenol
• WAY-296828
• MLS000553837
• 4-{4-Chloro-6-[(furan-2-ylmethyl)-amino]-[1,3,5]-triazin-2-ylamino}-phenol
• 2-(4-Hydroxy-phenylamino)-4-Chloro-6-[(furan-2-ylmethyl)-amino-]-[1,3,5]triazine
• Oprea1_362510
• HMS618D20
• HMS2546H03
• 4-[4-chloro-6-[(furan-2-ylmethyl)-amino]-[1,3,5]triazin-2-ylamino]-phenol
• HQB39269
• 311788-82-6
• CHEMBL1410192
• AKOS000301266
• Phenol, 4-[4-chloro-6-(2-furyl)methylamino-1,3,5-triazin-2-ylamino]-
• 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol

• MDL： MFCD01131686
• Inchi： 1S/C14H12ClN5O2/c15-12-18-13(16-8-11-2-1-7-22-11)20-14(19-12)17-9-3-5-10(21)6-4-9/h1-7,21H,8H2,(H2,16,17,18,19,20)
• InChI Key： KUCPQPDPLGDNEI-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NCC1=CC=CO1)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 317.0679523Da
• Monoisotopic Mass: 317.0679523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.1Ų

4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD554020)

Additional information on 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol

Introduction to 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol (CAS No. 311788-82-6)

4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol (CAS No. 311788-82-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazine and furan moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of this compound.

The chemical structure of 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol is defined by its central triazine ring, which is substituted with a chloro group and a furan-2-ylmethyl amino group. The phenolic moiety attached to the triazine ring further enhances the compound's reactivity and biological activity. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological interactions.

The synthesis of 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol typically involves multi-step reactions. One common approach is to start with the formation of the triazine core through a cyclization reaction, followed by the introduction of the chloro and furan substituents. The final step involves the attachment of the phenolic group to the triazine ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological properties, 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol has been extensively studied for its potential as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of DNA synthesis and disruption of cell cycle progression. Additionally, studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase pathways.

Beyond its antitumor properties, 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects and potential use in treating inflammatory diseases such as rheumatoid arthritis. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The pharmacokinetic profile of 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol is another important aspect to consider. Studies have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces.

To further understand the potential clinical applications of 4-{4-Chloro-6-(furan-2-ylmethyl)-amino-1,3,5-triazin-2-ylamino}-phenol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are ongoing to assess its efficacy in specific patient populations.

In conclusion, 4-{4-Chloro-6-(furan-2-y-lmethyl)-amino -1 ,3 ,5 -triazin - 2 - ylamino } - phenol (CAS No . 311788 - 82 - 6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.